Cas no 6590-36-9 (2,3,4,5-tetramethylbicyclo[4.2.0]octa-1,3,5-trien-7-one)

• Product Name: 2,3,4,5-tetramethylbicyclo[4.2.0]octa-1,3,5-trien-7-one
• CAS No: 6590-36-9
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 962785
• PubChem ID: 263709
• Update Time: 2025-04-19

2,3,4,5-tetramethylbicyclo[4.2.0]octa-1,3,5-trien-7-one Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-tetramethylbicyclo[4.2.0]octa-1,3,5-trien-7-one
• 2,3,4,5-Tetramethylbicyclo(4.2.0)octa-1,3,5-trien-7-one
• 2,3,4,5-Tetramethyl-bicyclo[4,2,0]octa-1,3,5-trien-7-on
• AC1L6AAC
• AR-1D1998
• CTK5C3238
• NCIOpen2_001652
• NSC98370
• BICYCLO(4.2.0)OCTA-1,3,5-TRIEN-7-ONE, 2,3,4,5-TETRAMETHYL-
• 6590-36-9
• 5T7015IN0G
• DTXSID70216111
• NSC-98370
• 3,4,5,6-Tetramethyl-1-benzocyclobutanone
• AKOS004907561
• UNII-5T7015IN0G
• NSC 98370

• Inchi： 1S/C12H14O/c1-6-7(2)9(4)12-10(8(6)3)5-11(12)13/h5H2,1-4H3
• InChI Key： LEISDCHDKZDVAE-UHFFFAOYSA-N
• SMILES： O=C1CC2C(C)=C(C)C(C)=C(C)C=21

Computed Properties

• Exact Mass: 174.10452
• Monoisotopic Mass: 174.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.073
• Melting Point: 160-161℃
• Boiling Point: 323.8°C at 760 mmHg
• Flash Point: 140.1°C
• Refractive Index: 1.569
• PSA: 17.07
• LogP: 2.65900